Cas no 2229600-15-9 (1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one)

• Product Name: 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one
• CAS No: 2229600-15-9
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• CID: 6200798
• PubChem ID: 165783919
• Update Time: 2025-10-29

1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one
• 1-[3-(trifluoromethyl)pyridin-4-yl]prop-2-en-1-one
• 2229600-15-9
• EN300-1952512

• Inchi： 1S/C9H6F3NO/c1-2-8(14)6-3-4-13-5-7(6)9(10,11)12/h2-5H,1H2
• InChI Key： BXIZDXLIEVFAIF-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(C=C)=O)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one

Professional Introduction to Compound with CAS No. 2229600-15-9 and Product Name: 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one

Compound with the CAS number 2229600-15-9 and the product name 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular innovation. The presence of a trifluoromethyl group in its molecular structure enhances its metabolic stability and binding affinity, making it a valuable candidate for further exploration.

The 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one moiety is particularly noteworthy for its versatility in medicinal chemistry. Pyridine derivatives are well-documented for their role in various biological pathways, and the introduction of a propenone group at the 4-position further expands its utility. This structural feature allows for facile modifications, enabling chemists to tailor the compound’s properties for specific therapeutic targets. Recent studies have highlighted the compound’s potential in modulating enzyme activity, particularly in the context of inflammatory and infectious diseases.

In the realm of drug development, the trifluoromethyl substituent is a hallmark of compounds exhibiting enhanced pharmacokinetic profiles. This group imparts lipophilicity, improves bioavailability, and often increases binding affinity to biological targets. The combination of these attributes makes 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one an attractive scaffold for designing novel therapeutics. Current research is exploring its efficacy in inhibiting key enzymes involved in metabolic disorders, where its structural rigidity and electronic properties offer a promising starting point.

Advances in computational chemistry have further accelerated the investigation of this compound. Molecular modeling studies suggest that the trifluoromethyl group enhances interactions with heme-containing proteins, which are pivotal in various enzymatic processes. This insight has led to hypotheses about its potential role in treating conditions associated with oxidative stress and inflammation. Preliminary in vitro assays have demonstrated encouraging results, particularly in assays targeting interleukin pathways.

The synthesis of 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorine atoms into aromatic systems requires precise control to avoid unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the pyridine core, while protecting group strategies ensure regioselectivity during subsequent functionalization.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By leveraging its reactive sites—primarily the propenone functionality—chemists can design derivatives with enhanced specificity and potency. This modular approach aligns with current trends in drug discovery, where libraries of structurally diverse compounds are screened for biological activity. The trifluoromethyl group remains a key feature in these libraries, as it consistently improves pharmacological properties.

The safety profile of 1-3-(trifluoromethyl)pyridin-4-ylprop-2-en-1-one is another critical consideration. While preliminary data suggest low toxicity at relevant concentrations, comprehensive toxicological studies are essential before clinical translation. Researchers are employing high-throughput screening methods to assess potential off-target effects, ensuring that the compound’s therapeutic promise does not come at the cost of unforeseen adverse reactions.

Collaborations between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. These partnerships facilitate access to cutting-edge technologies and expertise, accelerating the translation of laboratory findings into tangible therapeutic solutions. The trifluoromethyl pyridine derivative exemplifies how interdisciplinary approaches can unlock new possibilities in drug development.

Future directions for research on 1-3-(trifluoromethyl)pyridin-4-ylpropenone include exploring its role in emerging therapeutic areas such as neurodegenerative diseases and cancer metabolism. The compound’s ability to modulate key biological pathways makes it a versatile tool for addressing complex diseases with multifactorial etiologies. As our understanding of disease mechanisms evolves, so too will the applications of this innovative chemical entity.